Cas no 83427-57-0 (5-benzyl-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one (2E)-but-2-enedioate)

• Product name: 5-benzyl-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one (2E)-but-2-enedioate
• CAS No: 83427-57-0
• MF: C₁₄H₁₅NOS^.C₄H₄O₄
• MW: 361.41216
• CID: 1815342
• PubChem ID: 6448168

5-benzyl-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one (2E)-but-2-enedioate
• Thieno(3,2-c)pyridin-2(7aH)-one, 4,5,6,7-tetrahydro-5-(phenylmethyl)-, (Z)-2-butenedioate(1:1)
• Thieno(3,2-c)pyridin-2(4H)-one, 5,6,7,7a-tetrahydro-5-(phenylmethyl)-, (Z)-2-butenedioate
• Benzyl-5 tetrahydro-5,6,7,7a 4H-thieno(3,2-c)pyridinone-2 maleate
• 5-Benzyl-5,6,7,7a-tetrahydro-4H-thieno(3,2-c)pyridin-2-one maleate
• Benzyl-5 tetrahydro-5,6,7,7a 4H-thieno(3,2-c)pyridinone-2 maleate [French]
• 83427-57-0

• Inchi： InChI=1S/C14H15NOS.C4H4O4/c16-14-8-12-10-15(7-6-13(12)17-14)9-11-4-2-1-3-5-11;5-3(6)1-2-4(7)8/h1-5,8,13H,6-7,9-10H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： GIOJGZOLYACFEI-WLHGVMLRSA-N
• SMILES： C1CN(CC2=CC(=O)SC21)CC3=CC=CC=C3.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 361.098393
• Monoisotopic Mass: 361.098393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Experimental Properties

• Boiling Point: 410.8°C at 760 mmHg
• Flash Point: 202.2°C